Cas no 2171373-05-8 (4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid)

• Product Name: 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid
• CAS No: 2171373-05-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5837695
• PubChem ID: 165568723
• Update Time: 2025-06-08

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid
• 2171373-05-8
• 4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-hydroxybutanoic acid
• EN300-1522532

• Inchi： 1S/C25H30N2O6/c1-3-15(2)23(24(31)26-13-16(28)12-22(29)30)27-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21,23,28H,3,12-14H2,1-2H3,(H,26,31)(H,27,32)(H,29,30)/t15-,16?,23-/m0/s1
• InChI Key： BHTKQQZVGFYASQ-HRXGFSSHSA-N
• SMILES： O(C(N[C@H](C(NCC(CC(=O)O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid

Introduction to 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid (CAS No. 2171373-05-8)

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid, also known by its CAS number 2171373-05-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and multiple functional groups that confer specific chemical and biological properties.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the stepwise addition of amino acids in a controlled manner. This makes the compound particularly valuable in the synthesis of complex peptides and proteins, where precise control over the sequence and structure is crucial. The presence of the Fmoc group also allows for easy deprotection under mild conditions, making it a versatile tool in synthetic chemistry.

The core structure of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid includes an amino acid backbone with a methyl group and a hydroxyl group. These functional groups contribute to the compound's solubility, reactivity, and biological activity. The hydroxyl group, in particular, can form hydrogen bonds with other molecules, enhancing the compound's interactions with biological targets.

In recent years, there has been increasing interest in the use of this compound in various therapeutic applications. One notable area of research is its potential as a building block for peptides that can modulate protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes, including signal transduction, gene regulation, and immune responses. By designing peptides that can selectively disrupt or enhance specific PPIs, researchers aim to develop novel therapeutic agents for diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid in the synthesis of a peptide inhibitor targeting a specific PPI involved in cancer cell proliferation. The researchers demonstrated that the peptide effectively inhibited the interaction between two key proteins, leading to reduced tumor growth in vitro and in vivo. This finding underscores the potential of this compound as a valuable tool in drug discovery and development.

Beyond its applications in peptide synthesis and PPI modulation, 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid has also been explored for its use in chemical biology research. Its unique structural features make it an excellent candidate for labeling and tracking biomolecules within cells. For example, researchers have used this compound to create fluorescently labeled peptides that can be used to visualize protein interactions and cellular processes in real-time.

In addition to its synthetic and biological applications, the compound's stability and purity are essential considerations for its use in research and development. High-purity standards are crucial to ensure consistent results and reproducibility in experiments. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize and purify this compound.

The ongoing advancements in synthetic methods and analytical techniques have significantly enhanced our ability to work with complex organic compounds like 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid. These developments have opened up new avenues for exploring its potential applications in various fields of chemistry and biology.

In conclusion, 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-hydroxybutanoic acid (CAS No. 2171373-05-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and functional groups make it an invaluable tool for advancing our understanding of biological processes and developing novel therapeutic agents.